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Compound of Interest

Compound Name: decahydrate

Cat. No.: B1171855 Get Quote

For scientists and professionals in drug development, the quality and consistency of raw

materials are paramount. Sodium sulfate decahydrate (Na₂SO₄·10H₂O), also known as

Glauber's salt, is a widely utilized compound in various industrial and pharmaceutical

applications, including as a filler in detergents, in the Kraft process for papermaking, as a

dyeing auxiliary in the textile industry, and as an excipient in some pharmaceutical

formulations.[1][2][3][4] The performance of this material can vary significantly between

suppliers, impacting the final product's quality, efficacy, and stability.

This guide provides a framework for objectively evaluating and comparing the performance of

sodium sulfate decahydrate from different suppliers, complete with supporting experimental

data and detailed protocols.

Key Performance Parameters for Supplier
Comparison
When sourcing sodium sulfate decahydrate, several key parameters should be scrutinized to

ensure the material meets the stringent requirements of your application. A thorough evaluation

will involve assessing the following:

Purity (Assay): The percentage of sodium sulfate decahydrate in the material is a critical

indicator of its quality. A high purity level is essential for most applications to avoid the

interference of impurities in chemical reactions or formulations.[2]
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pH of a 5% Solution: The pH of an aqueous solution of the salt can influence the stability of

other components in a formulation and the overall chemical environment.

Levels of Impurities: The presence of insoluble matter, chlorides, phosphates, heavy metals,

and other specific elements like iron, calcium, magnesium, and potassium can have

detrimental effects.[5] For pharmaceutical applications, these impurities must be strictly

controlled.

Physical Properties: Characteristics such as appearance, color, and solubility are

fundamental quality attributes.[4][5]

Stability: Sodium sulfate decahydrate is prone to efflorescence (losing water of hydration)

when exposed to air and can undergo phase separation, which is a critical consideration in

applications like thermal energy storage.[6][7]

Comparative Data of Sodium Sulfate Decahydrate
from Different Suppliers
To illustrate a comparative evaluation, the following table summarizes hypothetical test results

for sodium sulfate decahydrate from three different suppliers. The acceptance criteria are

based on typical specifications for a high-purity grade.
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Parameter Supplier A Supplier B Supplier C
Acceptance

Criteria
Test Method

Assay (%

Na₂SO₄·10H₂

O)

99.5% 99.1% 99.8% ≥99.0%

Titrimetry

after Ion

Exchange

pH of 5%

Solution at

25°C

6.5 8.9 5.8 5.2–9.2 Potentiometry

Insoluble

Matter (%)
0.005% 0.008% 0.003% ≤0.01% Gravimetry

Chloride (Cl)

(ppm)
3 5 2 ≤5 ppm Turbidimetry

Phosphate

(PO₄) (ppm)
2 4 1 ≤5 ppm Colorimetry

Heavy Metals

(as Pb) (ppm)
<1 2 <1 ≤3 ppm ICP-OES

Iron (Fe)

(ppm)
2 4 1 ≤5 ppm ICP-OES

Calcium (Ca)

(%)
0.002% 0.004% 0.001% ≤0.005% ICP-OES

Magnesium

(Mg) (%)
0.001% 0.003% <0.001% ≤0.003% ICP-OES

Potassium

(K) (%)
0.002% 0.004% 0.001% ≤0.005% ICP-OES

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

Assay by Indirect Acid-Base Titrimetry after Ion
Exchange
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This method determines the purity of sodium sulfate decahydrate.

Principle: A solution of the sample is passed through a cation-exchange column. The sodium

ions are exchanged for hydrogen ions, and the resulting sulfuric acid is titrated with a standard

solution of sodium hydroxide.

Procedure:

Accurately weigh approximately 0.7 g of the sodium sulfate decahydrate sample.

Dissolve the sample in about 50 mL of deionized water.

Pass the solution through a prepared cation-exchange column at a rate of about 5 mL/min.

Collect the eluate in a 500 mL titration flask.

Wash the column with deionized water at a rate of about 10 mL/min, collecting the washings

in the same flask.

Add 0.15 mL of phenolphthalein indicator solution to the flask.

Titrate the eluate with a standardized 0.1 N sodium hydroxide solution until a persistent pink

color is observed.

Calculate the percentage of Na₂SO₄·10H₂O in the sample.
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Sample Preparation Ion Exchange Titration Result

Weigh ~0.7g Sample Dissolve in 50mL Water Pass through Cation-
Exchange Column Wash Column with Water Add Phenolphthalein Titrate with 0.1N NaOH Calculate % Purity

Preparation Analysis

Quantification

Prepare Sample Stock Solution Aspirate into ICP-OES

Prepare Calibration Standards
Construct Calibration Curve

Measure Emission Intensities

Determine Element Concentrations
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Define Application Requirements

Identify Potential Suppliers

Request Samples and CoA

Perform In-house QC Tests

Compare Data with Specifications

Evaluate Long-term Stability

Select Optimal Supplier

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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